Cas no 400899-99-2 (trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester)

• Product Name: trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• CAS No: 400899-99-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD23106043
• CID: 2181694
• PubChem ID: 21925147
• Update Time: 2025-05-25

trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Trans-n-boc-4-aminomethyl-cyclohexanol
• tert-butyl ((1r,4r)-4-hydroxycyclohexyl)(methyl)carbamate
• trans-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• 4-(N-Boc-N-methylamino)cyclohexanol
• cis-(4-Hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester
• tert-Butyl (cis-4-hydroxycyclohexyl)(methyl)carbamate
• tert-Butyl (trans-4-Hydroxycyclohexyl)(methyl)carbamate
• trans-4-[Boc(methyl)amino]cyclohexanol
• tert-butyl N-(4-hydroxycyclohexyl)-N-methylcarbamate
• 4-(N-Boc-N-methylamino)cyclohexan-1-ol
• cis-4-(N-Boc-N-methylamino)cyclohexan-1-ol
• trans-4-(N-
• EN300-4350293
• DTXSID701148331
• 1256633-24-5
• 400899-99-2
• MFCD09751887
• cis-4-[Boc(methyl)amino]cyclohexanol
• SB20767
• EN300-1688988
• MFCD23106043
• tert-butyl (1s,4s)-4-hydroxycyclohexyl(methyl)carbamate
• (S)-TERT-BUTYL 4-HYDROXYCYCLOHEXYL(METHYL)CARBAMATE
• DB-020829
• N-trans-(4-Hydroxycyclohexyl)-N-methyl carbamic acid tert-butyl ester
• TERT-BUTYL N-METHYL-N-[(1R,4R)-4-HYDROXYCYCLOHEXYL]CARBAMATE
• N-(cis-4-hydroxycyclohexyl)-n-methylcarbamic acid 1,1-dimethylethyl ester
• CS-11227
• Carbamic acid, (cis-4-hydroxycyclohexyl)methyl-, 1,1-dimethylethylester
• SY010994
• AS-34722
• DB-198946
• PB37163
• MFCD23106042
• Carbamic acid, N-(4-hydroxycyclohexyl)-N-methyl-, 1,1-dimethylethyl ester
• CS-0049759
• UJHKURDWYJBHPD-MGCOHNPYSA-N
• AKOS023773575
• SCHEMBL1958715
• tert-Butyl trans-N-(4-hydroxycyclohexyl)-N-methylcarbamate
• SY100008
• SCHEMBL1204990
• UJHKURDWYJBHPD-AOOOYVTPSA-N
• AKOS025290028
• AS-34723
• trans-4-(N-Boc-N-methylamino)cyclohexan-1-ol
• EN300-6740000
• tert-butyl (trans-4-hydroxycyclohexyl)-methylcarbamate
• SCHEMBL19444728
• SY100007
• (S)-TERT-BUTYL 4-HYDROXYCYCLOHEXYL(METHYL) CARBAMATE
• SB20766
• TERT-BUTYL N-METHYL-N-[(1S,4S)-4-HYDROXYCYCLOHEXYL]CARBAMATE
• tert-butyl(trans-4-hydroxycyclohexyl)-methylcarbamate
• cis-1-Hydroxy-4-(N-tert-butyloxycarbonyl-N-methyl-amino)-cyclohexane
• CS-0036184
• PB39072
• CS-0208281
• Carbamic acid, (trans-4-hydroxycyclohexyl)methyl-, 1,1-dimethylethylester
• SCHEMBL1204992
• AKOS025290029
• UJHKURDWYJBHPD-UHFFFAOYSA-N
• 561307-54-8
• SCHEMBL14206301
• ARA89999
• trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester

• MDL： MFCD23106043
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13(4)9-5-7-10(14)8-6-9/h9-10,14H,5-8H2,1-4H3
• InChI Key： UJHKURDWYJBHPD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.8

Additional information on trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester

trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester (CAS No. 400899-99-2)

The compound trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester (CAS No. 400899-99-2) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with hydroxyl and carbamate functionalities. The tert-butyl ester group adds stability and reactivity, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the synthesis of biodegradable polymers and surfactants. The cyclohexane ring provides structural rigidity, while the hydroxyl group introduces hydrophilic properties, making it ideal for applications in drug delivery systems and biomedical engineering. Researchers have also explored its potential as a precursor for synthesizing novel catalysts, which could revolutionize industrial chemical processes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The use of tert-butyl carbamate as an intermediate has been shown to enhance reaction efficiency and yield high-purity products. This approach not only ensures scalability but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The compound's versatility has led to its adoption in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as both a nucleophile and an electrophile makes it a valuable building block in combinatorial chemistry. Recent advancements in computational chemistry have enabled researchers to predict its reactivity more accurately, further accelerating its application in drug discovery.

One of the most promising areas of research involving this compound is its role in the development of advanced coatings and adhesives. The combination of hydroxyl and carbamate groups allows for strong intermolecular interactions, leading to materials with enhanced mechanical properties and durability. This has significant implications for industries such as automotive manufacturing and construction.

In conclusion, the compound trans-(4-hydroxy-cyclohexyl)-methyl-carbamic acid tert-butyl ester (CAS No. 400899-99-2) is a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of next-generation materials and technologies.